Cas no 1361577-21-0 (2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile)

2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile is a highly specialized organic compound characterized by its perchlorinated aromatic structure and nitrile functional group. This compound exhibits notable stability due to the electron-withdrawing effects of the perchlorophenyl substituents, making it suitable for applications requiring robust chemical resistance. Its pyridine core and acetonitrile moiety provide versatility in coordination chemistry and synthetic transformations, particularly in the development of advanced materials or ligands for catalysis. The compound’s unique electronic properties may also be leveraged in photophysical or electrochemical studies. Careful handling is advised due to potential reactivity associated with perchlorinated aromatics.
2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile structure
1361577-21-0 structure
Product Name:2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile
CAS No:1361577-21-0
MF:C19H4Cl10N2
MW:614.778454780579
CID:4969203
Update Time:2025-10-29

2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile
    • Inchi: 1S/C19H4Cl10N2/c20-10-8(11(21)15(25)18(28)14(10)24)6-3-5(1-2-30)4-7(31-6)9-12(22)16(26)19(29)17(27)13(9)23/h3-4H,1H2
    • InChI Key: GDDPZQDNGWOUDU-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1C1C=C(CC#N)C=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)N=1)Cl)Cl)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 3
  • Complexity: 597
  • XLogP3: 10.1
  • Topological Polar Surface Area: 36.7

2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013028332-250mg
2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile
1361577-21-0 97%
250mg
494.40 USD 2021-06-22
Alichem
A013028332-500mg
2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile
1361577-21-0 97%
500mg
831.30 USD 2021-06-22
Alichem
A013028332-1g
2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile
1361577-21-0 97%
1g
1,475.10 USD 2021-06-22

2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile Related Literature

Additional information on 2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile

Recent Advances in the Study of 2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile (CAS: 1361577-21-0)

2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile (CAS: 1361577-21-0) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique perchlorophenyl and pyridine-acetonitrile structure, has been the subject of recent studies due to its potential applications in drug development, material science, and catalysis. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and characterization of 2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile, with particular emphasis on its structural properties and reactivity. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate the compound's molecular geometry and electronic configuration. These studies reveal that the perchlorophenyl groups contribute to the compound's high electron-withdrawing capacity, making it a promising candidate for use in electron-deficient systems and as a ligand in transition metal catalysis.

In the realm of pharmaceutical research, 2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile has been investigated for its potential as a building block in the synthesis of novel bioactive molecules. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate inhibitory activity against certain enzymes implicated in inflammatory and neoplastic diseases. However, further optimization and in vivo testing are required to assess its therapeutic potential fully. Researchers are particularly interested in modifying the acetonitrile moiety to enhance bioavailability and reduce potential toxicity.

Material science applications of 2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile have also been explored, with studies demonstrating its utility in the development of advanced organic semiconductors and luminescent materials. The compound's rigid, planar structure and electron-deficient nature make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent work has shown that incorporating this compound into polymer matrices can improve charge transport properties and thermal stability, opening new avenues for the design of high-performance electronic materials.

Despite these promising developments, challenges remain in the large-scale synthesis and practical application of 2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile. The compound's high reactivity and sensitivity to environmental conditions necessitate specialized handling and storage protocols. Additionally, the environmental impact of perchlorinated compounds is a growing concern, prompting researchers to explore greener synthetic routes and alternative derivatives with reduced ecological footprints.

In conclusion, 2,6-Bis(perchlorophenyl)pyridine-4-acetonitrile (CAS: 1361577-21-0) represents a versatile and intriguing compound with significant potential across multiple scientific disciplines. Ongoing research efforts are expected to further elucidate its properties and expand its applications, particularly in drug discovery and advanced materials. Continued collaboration between chemists, biologists, and material scientists will be essential to fully realize the compound's capabilities and address existing challenges.

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